2-(5-Amino-2-chlorophenyl)acetonitrile
Overview
Description
“2-(5-Amino-2-chlorophenyl)acetonitrile”, also known as “5-amino-2-chlorobenzonitrile (5-ACBN)”, is an organic compound that has various applications in chemical research . It is a colorless solid and has been widely studied for its potential uses in the synthesis of other compounds.
Synthesis Analysis
This compound serves as a precursor in the synthesis of various antimicrobial agents. A study highlighted the synthesis of formazans from a Mannich base derived from 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole.
Molecular Structure Analysis
The molecular formula of “2-(5-Amino-2-chlorophenyl)acetonitrile” is C8H7ClN2 . The InChI code is 1S/C8H7ClN2/c9-8-2-1-7 (11)5-6 (8)3-4-10/h1-2,5H,3,11H2 .
Chemical Reactions Analysis
The compound’s role extends into the electrochemical field, where its derivatives have been studied for their electrooxidation properties. For example, the electrooxidation of 2-amino-3-cyano-4-phenylthiophene, a related compound, on platinum electrodes in acetonitrile, led to the discovery of a new class of photoluminescent materials.
Physical And Chemical Properties Analysis
The compound has a molecular weight of 166.61 . It is a solid in physical form . The melting point is between 94 - 96 degrees Celsius .
Scientific Research Applications
Acetonitrile is commonly used as an organic solvent and can also be used as an important intermediate in organic synthesis . Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds . In the past decades, the conversion reactions of acetonitrile as a building block have become one of the most attractive fields in organic synthesis .
Especially in the field of electrochemical conversions involving acetonitrile, due to its good conductivity and environmentally friendly features, it has become a powerful and compelling tool to afford nitrogen-containing compounds or nitrile-containing compounds . This review mainly discusses the research progress involving acetonitrile in the past five years, covering both conventional synthesis methods and electrochemical synthesis .
The combinations of adjacent amino and cyanomethyl groups can synthesize some valuable nitrogen-containing heterocyclic compounds . This indicates the potential practicability of this reaction .
- Acetonitrile is used in the field of electrochemical conversions due to its good conductivity and environmentally friendly features . It has become a powerful tool to afford nitrogen-containing compounds or nitrile-containing compounds . This includes both conventional synthesis methods and electrochemical synthesis .
- The combinations of adjacent amino and cyanomethyl groups can synthesize some valuable nitrogen-containing heterocyclic compounds . This indicates the potential practicability of this reaction .
- Acetonitrile has been used in the hydrofunctionalization of alkynes . This process involves the addition of functional groups to alkyne substrates .
Electrochemical Conversions
Synthesis of Heterocyclic Compounds
Hydrofunctionalization of Alkynes
Cascade Radical Cyclization of Alkynes and Alkenes
- Industrially, aminoacetonitrile is produced from glycolonitrile by reaction with ammonia . The aminoacetonitrile can be hydrolyzed to give glycine . This process involves the conversion of aminoacetonitrile into glycine, an important amino acid .
Synthesis of Glycine
Synthesis of Diverse Nitrogen-Containing Heterocycles
Safety And Hazards
The safety information available indicates that this compound may be harmful if swallowed, inhaled, or comes in contact with skin . It may cause eye irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin, eyes or clothing, and ensuring adequate ventilation .
properties
IUPAC Name |
2-(5-amino-2-chlorophenyl)acetonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5H,3,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFHGPZBZORSWGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)CC#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50694256 | |
Record name | (5-Amino-2-chlorophenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Amino-2-chlorophenyl)acetonitrile | |
CAS RN |
850451-72-8 | |
Record name | (5-Amino-2-chlorophenyl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.